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Compound of Interest

Compound Name: Azaperone dimaleate

Cat. No.: B14140816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of intramuscular

azaperone dimaleate for sedation in piglets. The information is compiled from veterinary

guidelines and scientific studies to ensure accuracy and relevance for research and drug

development applications.

Azaperone is a butyrophenone neuroleptic agent widely utilized in swine for its sedative and

anti-aggressive properties.[1][2] Its primary mechanism of action involves the blockade of

central dopamine D2 receptors located in the reticular activating system, leading to sedation

and anxiolysis.[1][3]

Quantitative Data Summary
The following table summarizes the key quantitative parameters associated with intramuscular

azaperone dimaleate administration in piglets.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14140816?utm_src=pdf-interest
https://www.benchchem.com/product/b14140816?utm_src=pdf-body
https://www.mdpi.com/2076-2615/13/24/3807
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_1784715.PDF
https://www.mdpi.com/2076-2615/13/24/3807
https://pmc.ncbi.nlm.nih.gov/articles/PMC11016299/
https://www.benchchem.com/product/b14140816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14140816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value
Route of
Administration

Notes Citations

Dosage for

Sedation/Anti-

aggression

2.0 - 2.2 mg/kg
Intramuscular

(IM)

Used for

controlling

aggression when

regrouping

piglets.

[4][5]

Dosage for Pre-

anesthesia
1.0 - 2.0 mg/kg

Intramuscular

(IM)

Used as a

premedication

before general or

local anesthesia.

[4]

Dosage for

Transport Stress
0.4 - 2.0 mg/kg

Intramuscular

(IM)

Higher end of the

range provides

more profound

sedation.

[4][5]

Onset of Action 5 - 20 minutes
Intramuscular

(IM)

Maximal effects

are typically

observed within

30 minutes.

[1][2]

Duration of

Sedation
1 - 6 hours

Intramuscular

(IM)

The duration can

vary depending

on the dose

administered.

[1][2]

Time to Peak

Plasma

Concentration

45 minutes
Intramuscular

(IM)
[2]

Elimination Half-

life (Azaperone)

20 and 150

minutes

(biphasic)

Subcutaneous [2]

Elimination Half-

life (Metabolites)
1.5 and 6 hours Subcutaneous [2]
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Experimental Protocols
Protocol: Intramuscular Administration of Azaperone for
Piglet Sedation
This protocol describes a generalized procedure for the intramuscular administration of

azaperone dimaleate to piglets for sedation in a research setting.

1. Materials:

Azaperone dimaleate injectable solution (e.g., 40 mg/mL)

Sterile syringes (1-3 mL, depending on the calculated volume)

Sterile hypodermic needles (e.g., 20-22 gauge, 1-1.5 inch length)

70% Isopropyl alcohol swabs

Personal protective equipment (gloves, lab coat)

Animal scale for accurate weight determination

Piglet restraint device (as appropriate for the size and temperament of the piglets)

Monitoring equipment (e.g., stopwatch, thermometer, stethoscope)

2. Animal Preparation:

Accurately weigh each piglet immediately before dosing to ensure correct dose calculation.

Allow the piglets to acclimate to the handling and environment to minimize stress-induced

physiological changes.

During the onset of action, treated animals should be left undisturbed in a quiet environment.

[2]

3. Dose Calculation and Preparation:
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Calculate the required volume of azaperone solution based on the piglet's body weight and

the desired dose (refer to the quantitative data table).

Aseptically draw the calculated volume into a sterile syringe.

4. Administration:

The recommended injection site is deep into the muscle behind the ear.[4]

Properly restrain the piglet to ensure safety for both the animal and the administrator.

Swab the injection site with 70% isopropyl alcohol and allow it to dry.

Insert the needle perpendicular to the skin and deep into the muscle. Aspirate briefly to

ensure the needle is not in a blood vessel before injecting the solution at a steady rate.

Withdraw the needle and apply gentle pressure to the injection site for a few seconds.

Caution: Injection into adipose tissue may lead to an insufficient effect.[2] Intravenous

injection should be avoided as it can cause excitement.[1]

5. Post-Administration Monitoring:

Monitor the piglet for the onset of sedation, typically within 5-20 minutes.[1]

Assess the depth of sedation at regular intervals using a scoring system (e.g., response to

auditory or tactile stimuli).

Monitor vital signs, including respiratory rate and body temperature.[3] Azaperone can cause

vasodilation, which may lead to hypotension and hypothermia, especially in cold

environments.[1][2]

Observe for any adverse effects such as extrapyramidal signs (at higher doses), transient

salivation, or panting.[2][4]

Allow for a full recovery in a quiet and comfortable environment. The effects of azaperone

typically wear off within 6-8 hours.[2]
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Caption: Experimental workflow for piglet sedation with intramuscular azaperone.
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Caption: Azaperone's mechanism of action as a D2 dopamine receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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